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Compound of Interest

Compound Name: GPR41 modulator 1

Cat. No.: B15569890

Technical Support Center: GPR41 Modulator 1

This technical support center provides troubleshooting guidance and frequently asked
guestions (FAQs) to assist researchers in minimizing non-specific binding of GPR41 Modulator
1 during their experiments.

Frequently Asked Questions (FAQs)

Q1: What is GPR41 and what is its primary signaling pathway?

G Protein-Coupled Receptor 41 (GPR41), also known as Free Fatty Acid Receptor 3 (FFAR3),
IS a receptor that is primarily activated by short-chain fatty acids (SCFAS) like propionate.[1][2]
[3] Upon activation, GPR41 predominantly couples to the Gi/o protein pathway.[1] This coupling
leads to the inhibition of adenylate cyclase, resulting in a decrease in intracellular cyclic AMP
(cAMP) levels.[4] Additionally, GPR41 activation can stimulate the mitogen-activated protein
kinase (MAPK) signaling pathway, specifically activating extracellular signal-regulated kinase
1/2 (ERK1/2) and p38 MAPK.[5][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b15569890?utm_src=pdf-custom-synthesis
https://www.scbt.com/browse/gpr41-inhibitors
https://utswmed-ir.tdl.org/server/api/core/bitstreams/7cedaf3b-810c-4f28-ac87-1450c6720be4/content
https://www.researchgate.net/publication/6146331_The_Orphan_G_Protein-coupled_Receptors_GPR41_and_GPR43_Are_Activated_by_Propionate_and_Other_Short_Chain_Carboxylic_Acids
https://www.researchgate.net/figure/Signaling-pathways-of-GPR41-and-GPR43-activated-by-SCFAs-The-signaling-pathway_fig3_348228010
https://pubmed.ncbi.nlm.nih.gov/23665276/
https://pubmed.ncbi.nlm.nih.gov/23665276/
https://www.frontiersin.org/journals/immunology/articles/10.3389/fimmu.2016.00028/full
https://www.frontiersin.org/journals/immunology/articles/10.3389/fimmu.2016.00028/full
https://www.benchchem.com/product/b15569890#minimizing-non-specific-binding-of-gpr41-modulator-1
https://www.benchchem.com/product/b15569890#minimizing-non-specific-binding-of-gpr41-modulator-1
https://www.benchchem.com/product/b15569890#minimizing-non-specific-binding-of-gpr41-modulator-1
https://www.benchchem.com/product/b15569890#minimizing-non-specific-binding-of-gpr41-modulator-1
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15569890?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15569890?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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